Cas no 2309448-15-3 (2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid
• CAS No: 2309448-15-3
• MF: C₂₂H₂₂BrNO₅
• MW: 460.317785739899
• CID: 6012702
• PubChem ID: 165945117
• Update Time: 2025-06-13

2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428454
• 2309448-15-3
• 2-({2-[(benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid
• 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid

• Inchi： 1S/C22H22BrNO5/c23-18-8-6-17(7-9-18)22(29-11-19(25)26)12-21(13-22)14-24(15-21)20(27)28-10-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,25,26)
• InChI Key： PQABCCSDQVMJSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC2(CN(C(=O)OCC3C=CC=CC=3)C2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 459.06814g/mol
• Monoisotopic Mass: 459.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid

Introduction to 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid (CAS No: 2309448-15-3)

2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid (CAS No: 2309448-15-3) is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic derivatives, characterized by its unique structural framework that combines an azaspiro[3.3]heptane core with functionalized aromatic and acetic acid moieties. The presence of a benzyloxy carbonyl group and a 4-bromophenyl substituent further enhances its potential utility in medicinal chemistry and drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions, including temperature, solvent selection, and catalyst systems. The spirocyclic structure itself is a result of the cyclization of two distinct heterocyclic units, which contributes to its rigidity and stability. This structural motif has been explored extensively in the development of bioactive molecules due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties.

In recent years, there has been a surge in research focused on azaspiro compounds due to their diverse biological activities. Studies have demonstrated that these molecules can interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic intervention. The benzyloxy carbonyl group in this compound not only serves as a protecting group for the carboxylic acid moiety but also enhances its solubility in organic solvents, facilitating its use in synthetic protocols.

The 4-bromophenyl substituent is another critical feature of this compound, as bromine atoms are frequently employed in medicinal chemistry for their ability to participate in cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been widely utilized in the development of novel pharmaceuticals. The spirocyclic core itself imparts a degree of conformational flexibility while maintaining structural integrity, which is advantageous for optimizing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid can interact with several protein targets, including those involved in inflammatory pathways and metabolic disorders. This has spurred interest in exploring its potential as an anti-inflammatory or metabolic modulator.

The acetic acid moiety at the terminal position of the molecule is another key feature that contributes to its versatility. Acetic acid derivatives are well-known for their ability to modulate biological processes through competitive inhibition or activation of metabolic pathways. In this context, 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid could serve as a lead compound for further derivatization, allowing researchers to fine-tune its pharmacological profile.

One particularly intriguing aspect of this compound is its potential application in the development of enzyme inhibitors. The spirocyclic structure can mimic the transition state of enzymatic reactions, thereby inhibiting the activity of target enzymes. For instance, studies have shown that similar spirocyclic compounds can inhibit proteases and kinases, which are key players in various disease pathways. The presence of both benzyloxy carbonyl and 4-bromophenyl groups provides multiple handles for further functionalization, enabling the design of highly specific inhibitors.

Another area where this compound shows promise is in the field of materials science. Spirocyclic compounds are known for their unique optical and electronic properties, making them suitable for applications in organic electronics and photovoltaics. The rigid yet flexible structure of 2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid could be exploited to develop novel materials with enhanced performance characteristics.

The synthesis and characterization of this compound have also contributed to our understanding of spirocyclic chemistry as a whole. Researchers have gained valuable insights into the stereochemistry and reactivity of these molecules, which has laid the groundwork for more sophisticated synthetic strategies. This knowledge is crucial for designing next-generation bioactive molecules with improved efficacy and reduced side effects.

In conclusion,2-({2-[(Benzyloxy)carbonyl]-6-(4-bromophenyl)-2-azaspiro[3.3]heptan-6-yl}oxy)acetic acid (CAS No: 2309448-15-3) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a versatile tool for drug discovery and material science applications. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.